2,1,3-Benzoxadithiole, 1,1,3,3-tetraoxide

• Molecular Formula: C6H4O5S2
• Molecular Weight: 220.2 g/mol
• IUPAC Name: 2,1λ6,3λ6-benzoxadithiole 1,1,3,3-tetraoxide
• InChI: InChI=1S/C6H4O5S2/c7-12(8)5-3-1-2-4-6(5)13(9,10)11-12/h1-4H
• InChI Key: QTLDNGFPYAWPLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)S(=O)(=O)OS2(=O)=O

Description

2,1,3-Benzoxadithiole, 1,1,3,3-tetraoxide is a useful research compound. Its molecular formula is C6H4O5S2 and its molecular weight is 220.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,2-benzenedisulfonic acid dipotassium salt (20 g, 0.064 mol) in fuming sulfuric acid (100 mL) was heated at 70-75° C. overnight. The reaction mixture was slowly poured onto ice and the precipitate was quickly collected by filtration. The solid was treated with benzene (500 mL) and dried over anhydrous sodium sulfate. The solvent was filtered and evaporated to give the title compound as a crystalline solid (7.0 g, 50% yield), mp 182-3° C. 1H-NMR (300 MHz, CDCl3) δ8.02-8.09 (m, 4H).